3-(4-Methylpiperidin-1-Yl)Indolizine-6-Carboxylic Acid

• IUPAC Name: 3-(4-methylpiperidin-1-yl)indolizine-6-carboxylic acid
• InChI: InChI=1S/C15H18N2O2/c1-11-6-8-16(9-7-11)14-5-4-13-3-2-12(15(18)19)10-17(13)14/h2-5,10-11H,6-9H2,1H3,(H,18,19)
• InChI Key: UWQHKDFPHSREBR-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C2=CC=C3N2C=C(C=C3)C(=O)O
• Molecular Formula: C15H18N2O2
• Molecular Weight: 258.32 g/mol

Description

3-(4-Methylpiperidin-1-Yl)Indolizine-6-Carboxylic Acid is a complex organic compound that belongs to the class of indolizines Indolizines are heterocyclic compounds containing a fused pyrrole and pyridine ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(4-Methylpiperidin-1-Yl)Indolizine-6-Carboxylic Acid can be achieved through several synthetic routes. One common method involves the reaction of 2-alkylpyridines with appropriate reagents to form the indolizine core. The reaction conditions typically involve the use of catalysts such as transition metals and oxidative coupling agents .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

3-(4-Methylpiperidin-1-Yl)Indolizine-6-Carboxylic Acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using hydrogenation or metal hydrides.

Substitution: Electrophilic and nucleophilic substitution reactions are common, especially at the indolizine core.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic conditions.

Reduction: Hydrogen gas with a palladium catalyst.

Substitution: Halogenating agents for electrophilic substitution, and nucleophiles like amines for nucleophilic substitution.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction can produce alcohols or amines.

Scientific Research Applications

3-(4-Methylpiperidin-1-Yl)Indolizine-6-Carboxylic Acid has diverse applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential as a therapeutic agent in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-(4-Methylpiperidin-1-Yl)Indolizine-6-Carboxylic Acid involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact pathways and targets involved.

Comparison with Similar Compounds

Similar Compounds

Indolizine Derivatives: Compounds with similar indolizine cores but different substituents.

Piperidine Derivatives: Compounds containing the piperidine ring with various functional groups.

Uniqueness

3-(4-Methylpiperidin-1-Yl)Indolizine-6-Carboxylic Acid is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties.